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Compound of Interest

Compound Name: Sodium rhodizonate

Cat. No.: B147456 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of sodium rhodizonate (Na₂C₆O₆), a versatile organic salt with significant applications in

analytical chemistry, forensic science, and materials science. This document details

established synthetic routes from myo-inositol and glyoxal, outlines rigorous characterization

methodologies, and presents key quantitative data in a clear, accessible format.

Synthesis of Sodium Rhodizonate
Sodium rhodizonate can be synthesized through two primary pathways: the oxidation of myo-

inositol and the reaction of glyoxal with sodium sulfite and sodium bicarbonate.

Synthesis from myo-Inositol
This method involves the nitric acid oxidation of myo-inositol to produce rhodizonic acid, which

is subsequently neutralized with a sodium base to yield sodium rhodizonate.

Reaction Scheme:
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Caption: Synthesis of Sodium Rhodizonate from myo-Inositol.

Experimental Protocol:

Step 1: Oxidation of myo-Inositol. In a fume hood, 10 g of myo-inositol is added to 25 mL of

concentrated nitric acid in a round-bottom flask equipped with a reflux condenser. The

mixture is heated to a gentle boil and refluxed for 3 hours. During this time, toxic nitrogen

dioxide gas is evolved. The reaction is complete when gas evolution ceases.

Step 2: Workup. The reaction mixture is allowed to cool to room temperature. Deionized

water is carefully added to bring the total volume to 100 mL, followed by the addition of 50

mL of glacial acetic acid. The solution is then cooled in an ice bath.

Step 3: Precipitation of Rhodizonate Salt. While stirring vigorously, a concentrated solution of

sodium hydroxide or solid sodium acetate is added portion-wise to the cooled solution. The

addition is continued until the rhodizonate salt precipitates. The acetic acid helps to maintain

an acidic environment, as the rhodizonate ion is unstable in alkaline conditions.

Step 4: Isolation and Purification. The precipitate is collected by filtration, washed with

isopropanol, and dried overnight to yield the sodium rhodizonate product.
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Synthesis from Glyoxal
This synthetic route involves the reaction of glyoxal with sodium sulfite and sodium bicarbonate

to form an intermediate, which is then oxidized to rhodizonic acid and converted to its sodium

salt.[1]

Reaction Scheme:
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Caption: Synthesis of Sodium Rhodizonate from Glyoxal.

Experimental Protocol:

Step 1: Preparation of the Reaction Mixture. Dissolve 55-62 g of anhydrous sodium sulfite in

water with stirring until fully dissolved. In a separate container, dissolve 30-40 g of sodium

bicarbonate in water. Combine the two solutions.

Step 2: Reaction with Glyoxal. Control the temperature of the mixed solution to 40-46°C.

While stirring, add 100 mL of a 30% glyoxal solution.

Step 3: Oxidation. Adjust the temperature to 48-52°C and bubble air through the solution for

0.5-1.5 hours.
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Step 4: Formation of Sodium Rhodizonate. Heat the reaction mixture to 100°C to yield a

brown-black mixture containing sodium rhodizonate.

Step 5: Isolation. Cool the mixture and collect the solid product by filtration. The reported

yield for this method is over 10%.[1]

Characterization of Sodium Rhodizonate
A comprehensive characterization of sodium rhodizonate is crucial to confirm its identity,

purity, and structural properties. The following sections detail the key analytical techniques

employed.

Characterization Workflow:
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Caption: Workflow for the Characterization of Sodium Rhodizonate.

Spectroscopic Characterization
Aqueous solutions of sodium rhodizonate are colored, and their UV-Vis spectrum is

characteristic.

Experimental Protocol:

A dilute solution of sodium rhodizonate in deionized water is prepared.
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The UV-Vis spectrum is recorded, typically from 200 to 800 nm, using a quartz cuvette.

The wavelength of maximum absorbance (λmax) is determined.

Quantitative Data:

Parameter Value Reference

λmax (aqueous solution) 482 nm [2]

Vibrational spectroscopy provides detailed information about the functional groups and

molecular structure of sodium rhodizonate.

Experimental Protocol:

FTIR Spectroscopy: The solid sample is typically prepared as a KBr pellet or analyzed using

an Attenuated Total Reflectance (ATR) accessory. The spectrum is recorded in the mid-IR

range (e.g., 4000-400 cm⁻¹).

Raman Spectroscopy: The solid sample is irradiated with a monochromatic laser source, and

the scattered light is analyzed.

Quantitative Data:

Technique
Wavenumber
(cm⁻¹)

Assignment Reference

FTIR (KBr) ~3450
O-H stretching (of any

residual water)
[2]

~1670 C=O stretching [2]

~1597 C=C stretching [2]

~1444 C-O stretching [2]

Raman - - [2]
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Note: Detailed peak assignments for Raman spectroscopy of pure sodium rhodizonate are

not readily available in the searched literature. The provided FTIR data is based on a study of

its lead complex, but the main vibrational modes of the rhodizonate anion are expected to be

present.

Solid-state ¹³C NMR spectroscopy is a powerful tool for probing the carbon framework of

sodium rhodizonate.

Experimental Protocol:

The solid sodium rhodizonate sample is packed into a solid-state NMR rotor.

The ¹³C NMR spectrum is acquired using a solid-state NMR spectrometer, often employing

techniques like cross-polarization and magic-angle spinning.

Quantitative Data:

Nucleus Chemical Shift (δ) in ppm Reference

¹³C (solid-state) 190.5 (w), 179.2 (s) [2]

Note: The reported chemical shifts are from a study of a lead-rhodizonate complex, but they

provide an indication of the chemical environment of the carbon atoms in the rhodizonate

anion. A separate study on aqueous solutions of rhodizonic acid and sodium rhodizonate also

presents their ¹³C NMR spectra.[3]

Crystallographic Characterization
X-ray diffraction (XRD) is used to determine the crystal structure of sodium rhodizonate.

Experimental Protocol:

Powder X-ray Diffraction (PXRD): A finely ground powder of sodium rhodizonate is placed

on a sample holder. The sample is irradiated with X-rays, and the diffraction pattern is

recorded as a function of the scattering angle (2θ).
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Single-Crystal X-ray Diffraction: If suitable single crystals can be grown, this technique

provides a more detailed and precise determination of the crystal structure.

Quantitative Data:

Parameter Value Reference

Crystal System Orthorhombic [4]

Space Group Fddd [4]

Note: Specific unit cell parameters (a, b, c) were not found in the searched literature.

Physical and Chemical Properties
A summary of the key physical and chemical properties of sodium rhodizonate is provided

below.

Property Value Reference

Molecular Formula C₆Na₂O₆ [5]

Molecular Weight 214.04 g/mol [5]

Appearance Violet to dark brown solid [5][6]

Solubility

Soluble in water, slightly

soluble in sodium carbonate

solution, insoluble in alcohol

[6]

Stability

Aqueous solutions are

unstable and decompose over

a few days, even when

refrigerated.

[5]

Applications
Sodium rhodizonate is a well-established reagent in analytical chemistry, primarily for the

colorimetric detection of heavy metals, most notably lead.[7] This property has led to its
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widespread use in forensic science for the detection of gunshot residue.[7] Its ability to form

colored complexes also makes it useful in various spectrophotometric analyses.[8]

Safety Information
Sodium rhodizonate should be handled with appropriate personal protective equipment,

including gloves and safety glasses. It is important to consult the Safety Data Sheet (SDS) for

detailed safety and handling information. Aqueous solutions should be freshly prepared due to

their limited stability.[5]

This technical guide provides a foundational understanding of the synthesis and

characterization of sodium rhodizonate. For further in-depth studies, consulting the primary

literature cited is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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